Cas no 2229425-28-7 (5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole)

• Product Name: 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole
• CAS No: 2229425-28-7
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• CID: 6009991
• PubChem ID: 165676840
• Update Time: 2025-08-03

5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole
• 2229425-28-7
• EN300-1921651

• Inchi： 1S/C8H12BrClN2/c1-3-12-5-11-8(10)7(12)4-6(2)9/h5-6H,3-4H2,1-2H3
• InChI Key： VLNXZSAKTNFBPV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(N=CN1CC)Cl

Computed Properties

• Exact Mass: 249.98724g/mol
• Monoisotopic Mass: 249.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole

5-(2-Bromopropyl)-4-Chloro-1-Ethyl-1H-Imidazole (CAS No. 2229425-28-7): A Comprehensive Overview

5-(2-Bromopropyl)-4-chloro-1-ethyl-1H-imidazole (CAS No. 2229425-28-7) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of both bromine and chlorine substituents in its structure makes it a valuable intermediate for further chemical modifications.

The molecular formula of 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole is C8H12BrClN2, with a molecular weight of 251.55 g/mol. Its unique structure features an imidazole core substituted with a 2-bromopropyl group at the 5-position, a chloro group at the 4-position, and an ethyl group at the 1-position. This specific arrangement of functional groups contributes to its potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have shown growing interest in imidazole derivatives like 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole due to their potential applications in addressing current healthcare challenges. Researchers are particularly interested in exploring its role in developing treatments for antimicrobial resistance, a global health concern. The compound's structural features suggest possible interactions with biological targets, making it a candidate for further investigation in drug discovery programs.

In the field of agrochemical research, 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole has shown promise as a potential intermediate for developing novel crop protection agents. With increasing demand for sustainable agriculture solutions, compounds with this structural motif are being evaluated for their efficacy against plant pathogens while maintaining environmental safety profiles. The bromine and chlorine substituents in particular may contribute to the compound's biological activity against various agricultural pests.

The synthesis of 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and energy consumption while maximizing atom economy. These considerations align with current trends in sustainable chemistry and the pharmaceutical industry's push toward more environmentally friendly manufacturing processes.

Analytical characterization of 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for research applications. The development of robust analytical methods for this compound is particularly important given its potential use in pharmaceutical development, where impurity profiles can significantly impact biological activity.

From a commercial perspective, 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole is available through specialized chemical suppliers catering to the research community. The compound is typically offered in small-scale quantities suitable for laboratory use, with purity grades ranging from 95% to 98% or higher for more demanding applications. Current market trends show steady demand for such specialized chemical intermediates, particularly from pharmaceutical and biotechnology companies engaged in early-stage drug discovery.

Storage and handling of 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this material, in line with general laboratory safety protocols for organic compounds.

Future research directions for 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole may include exploration of its potential in emerging therapeutic areas such as targeted cancer therapies or neurodegenerative disease treatments. The compound's versatility as a synthetic intermediate positions it well for structure-activity relationship studies, where systematic modifications could lead to the discovery of novel bioactive molecules. Additionally, computational chemistry approaches are being increasingly applied to predict the compound's interactions with biological targets, accelerating the drug discovery process.

In conclusion, 5-(2-bromopropyl)-4-chloro-1-ethyl-1H-imidazole (CAS No. 2229425-28-7) represents an interesting example of functionalized imidazole chemistry with broad potential in life sciences research. Its unique structural features and synthetic accessibility make it a valuable tool for medicinal chemists and researchers exploring new approaches to address current challenges in healthcare and agriculture. As scientific understanding of heterocyclic compounds continues to advance, compounds like this will likely play an increasingly important role in the development of innovative solutions for pressing global needs.